![molecular formula C25H22N2O3 B7708866 N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide](/img/structure/B7708866.png)
N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is known by several names, including HMQ-TFA and 6-HMQ-TFA, and it has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. This compound has been shown to have effects on the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. These include anti-inflammatory and antioxidant properties, as well as potential neuroprotective effects. This compound may also have potential as a treatment for cancer, as it has been shown to inhibit the growth of certain cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide is its potential as a treatment for a variety of diseases. This compound has been shown to have anti-inflammatory and antioxidant properties, and it may also have potential as a treatment for Alzheimer's disease and cancer. However, there are also limitations to using this compound in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research on N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide. These include further studies on its potential as a treatment for Alzheimer's disease and cancer, as well as investigations into its mechanism of action and potential side effects. Additionally, future research could focus on developing new synthetic methods for this compound, as well as exploring its potential use in other scientific research applications.
Synthesis Methods
The synthesis of N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide involves several steps, including the reaction of 2-methoxybenzylamine with 3-methylbenzoyl chloride to form an intermediate product. This intermediate is then reacted with 2-hydroxy-3-quinolinecarboxaldehyde to form the final product.
Scientific Research Applications
N-((2-hydroxyquinolin-3-yl)methyl)-N-(2-methoxyphenyl)-3-methylbenzamide has been used in a variety of scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. This compound has been shown to have anti-inflammatory and antioxidant properties, and it may also have potential as a treatment for Alzheimer's disease.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-3-methyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O3/c1-17-8-7-10-19(14-17)25(29)27(22-12-5-6-13-23(22)30-2)16-20-15-18-9-3-4-11-21(18)26-24(20)28/h3-15H,16H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAQSQPFSRRJICR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)N(CC2=CC3=CC=CC=C3NC2=O)C4=CC=CC=C4OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.